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What is Known About Rimacalib

The table below summarizes the available information on Rimacalib from the search results.

Aspect Details

Drug Name Rimacalib (also known as SMP-114) [1]

Mechanism of
Action

Calcium/calmodulin-dependent protein kinase II (CaMK II) inhibitor [1]. CaMK II-

δ is the predominant isoform in the heart [2].

Development Status Investigational small molecule; has been trialed for Rheumatoid Arthritis (RA)

[1].

Relevant Research
Context

Mentioned in a study on "cardiac ethanol toxicity," indicating it was provided to a

research group by Dainippon Pharma for investigation [3].

Specific
Contractility Data

Not available in the searched literature.

Established Methods for Contractility Studies
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Although data for Rimacalib itself is lacking, recent research outlines established protocols for the type of

studies you are likely interested in. The table below describes common methodologies for assessing

cardiomyocyte contractility in vitro [4] [5].

Method
Category

Description
Key Measured
Parameters

Hydrogel
Sensing
Platforms

Flexible, biocompatible devices that measure cell

contraction forces with minimal disruption, supporting
long-term culture [6].

Cell contraction forces

IonOptix
System

A common setup that simultaneously traces sarcomere
movements and changes in intracellular Ca2+ levels in

a single cardiomyocyte [4].

Sarcomere shortening;

Ca2+ transient

parameters

In Silico
Models

Computer simulations using human-based

electromechanical models to predict drug-induced effects
on cardiac cellular inotropy, action potential, and calcium

dynamics [5].

Active tension peak;

action potential duration;
calcium handling

CaMKII Inhibition Signaling Pathway

Since Rimacalib is a CaMKII inhibitor, the diagram below illustrates the general cardiac signaling pathway

it is expected to influence. This provides a logical framework for how it might affect contractility.

Generalized pathway of CaMKII activation and inhibition in the heart.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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